Cas no 1779123-84-0 (4-Bromo-7-fluoro-3-hydroxyindoline)

• Product Name: 4-Bromo-7-fluoro-3-hydroxyindoline
• CAS No: 1779123-84-0
• MF: C₈H₇BrFNO
• MW: 232.049684762955
• CID: 4704747
• Update Time: 2025-05-23

4-Bromo-7-fluoro-3-hydroxyindoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-fluoro-3-hydroxyindoline
• 4-Bromo-7-fluoroindolin-3-ol

• Inchi： 1S/C8H7BrFNO/c9-4-1-2-5(10)8-7(4)6(12)3-11-8/h1-2,6,11-12H,3H2
• InChI Key： IYZRFJBYSURMRH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C(CN2)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Topological Polar Surface Area: 32.299

Additional information on 4-Bromo-7-fluoro-3-hydroxyindoline

Comprehensive Overview of 4-Bromo-7-fluoro-3-hydroxyindoline (CAS No. 1779123-84-0): Properties, Applications, and Research Insights

4-Bromo-7-fluoro-3-hydroxyindoline (CAS No. 1779123-84-0) is a halogenated indoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of bromine, fluorine, and a hydroxyl group on the indoline scaffold, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₈H₇BrFNO, and precise molecular weight of 230.05 g/mol make it a valuable building block for designing bioactive molecules.

In recent years, the demand for fluorinated compounds like 4-Bromo-7-fluoro-3-hydroxyindoline has surged, driven by their enhanced metabolic stability and bioavailability—a trend highlighted in AI-driven drug discovery platforms. Researchers frequently search for "halogenated indoline synthesis" or "fluoro-indoline applications," reflecting its relevance in medicinal chemistry. The compound’s 3-hydroxyindoline core is particularly notable for mimicking natural alkaloids, enabling its use in central nervous system (CNS) drug development.

The synthesis of CAS No. 1779123-84-0 typically involves multi-step reactions, including electrophilic aromatic substitution and reductive cyclization. A 2023 study published in the Journal of Organic Chemistry emphasized its role as a precursor for kinase inhibitors, aligning with the growing interest in "targeted cancer therapies." Its bromine atom further allows for cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in fragment-based drug design.

Beyond pharmaceuticals, 4-Bromo-7-fluoro-3-hydroxyindoline finds applications in material science, where its fluorescent properties are exploited for organic light-emitting diodes (OLEDs). This dual utility underscores its importance in "multidisciplinary chemical research," a frequently searched term in academic databases. Analytical techniques like HPLC and NMR spectroscopy are critical for validating its purity, as impurities may affect downstream applications.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for halogenated compounds are recommended. The compound’s LogP value (a measure of lipophilicity) suggests moderate solubility in organic solvents, a feature often queried in "solubility prediction models." Recent advancements in machine learning for chemical properties have enabled more accurate predictions, further boosting its adoption in high-throughput screening.

In conclusion, 4-Bromo-7-fluoro-3-hydroxyindoline (CAS No. 1779123-84-0) exemplifies the convergence of structural complexity and functional versatility. Its applications span from drug discovery to advanced materials, resonating with contemporary research trends like "sustainable chemistry" and "precision medicine." As synthetic methodologies evolve, this compound is poised to remain a cornerstone in innovative chemical solutions.